2-Heptyl-3-hydroxyquinolin-4(1H)-one
2-Heptyl-3-hydroxyquinolin-4(1H)-one
Brand Name:
Vulcanchem
CAS No.:
108985-27-9
VCID:
VC0024866
InChI:
InChI=1S/C16H21NO2/c1-2-3-4-5-6-11-14-16(19)15(18)12-9-7-8-10-13(12)17-14/h7-10,16,19H,2-6,11H2,1H3
SMILES:
CCCCCCCC1=NC2=CC=CC=C2C(=O)C1O
Molecular Formula:
C16H21NO2
Molecular Weight:
259.34 g/mol
2-Heptyl-3-hydroxyquinolin-4(1H)-one
CAS No.: 108985-27-9
Main Products
VCID: VC0024866
Molecular Formula: C16H21NO2
Molecular Weight: 259.34 g/mol
CAS No. | 108985-27-9 |
---|---|
Product Name | 2-Heptyl-3-hydroxyquinolin-4(1H)-one |
Molecular Formula | C16H21NO2 |
Molecular Weight | 259.34 g/mol |
IUPAC Name | 2-heptyl-3-hydroxy-3H-quinolin-4-one |
Standard InChI | InChI=1S/C16H21NO2/c1-2-3-4-5-6-11-14-16(19)15(18)12-9-7-8-10-13(12)17-14/h7-10,16,19H,2-6,11H2,1H3 |
Standard InChIKey | IRNQEHWHRAZAPL-UHFFFAOYSA-N |
SMILES | CCCCCCCC1=NC2=CC=CC=C2C(=O)C1O |
Canonical SMILES | CCCCCCCC1=NC2=CC=CC=C2C(=O)C1O |
PubChem Compound | 443441 |
Last Modified | Nov 11 2021 |
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